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Compound of Interest

Compound Name: DG-041

Cat. No.: B7949308 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
DG-041 is a potent and selective antagonist of the prostaglandin EP3 receptor, playing a

crucial role in research related to platelet aggregation and thrombosis.[1][2][3][4] Proper

preparation of stock solutions is critical for ensuring the accuracy and reproducibility of

experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for DG-041 due to the

compound's good solubility in it.[1] This document provides a detailed protocol for the

preparation, storage, and handling of DG-041 stock solutions in DMSO.

Properties of DG-041
A summary of the key chemical and physical properties of DG-041 is presented in the table

below. This information is essential for accurate calculations and proper handling of the

compound.
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Property Value Source

CAS Number 861238-35-9

Molecular Formula C₂₃H₁₅Cl₄FN₂O₃S₂

Molecular Weight 592.32 g/mol

Appearance
Solid, light yellow to green

yellow

Solubility in DMSO Up to 250 mg/mL (422.07 mM)

Experimental Protocol: Preparation of DG-041 Stock
Solution
This protocol outlines the steps to prepare a 10 mM stock solution of DG-041 in DMSO. The

required mass of DG-041 can be adjusted based on the desired stock concentration and

volume.

Materials:

DG-041 solid powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Determine the required mass of DG-041:
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Use the following formula to calculate the mass of DG-041 needed: Mass (mg) = Desired

Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) / 1000

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x

592.32 g/mol / 1000 = 5.92 mg

Weighing DG-041:

Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh the calculated amount of DG-041 powder into the tube.

Dissolving in DMSO:

Add the desired volume of DMSO to the tube containing the DG-041 powder.

For the example above, add 1 mL of DMSO.

Ensuring Complete Dissolution:

Close the tube or vial securely.

Vortex the solution until the DG-041 is completely dissolved.

If necessary, gentle warming in a 37°C water bath or brief sonication can aid in dissolution,

as DG-041's solubility in DMSO can be enhanced with these methods.

Storage:

For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.

Store the aliquots in tightly sealed vials at -20°C for up to one month or at -80°C for up to

six months.

Before use, allow the vial to equilibrate to room temperature for at least one hour before

opening.
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Quantitative Data Summary
The following table provides pre-calculated masses of DG-041 required for preparing stock

solutions of various common concentrations and volumes.

Desired Stock
Concentration (mM)

Volume of DMSO (mL)
Required Mass of DG-041
(mg)

1 1 0.59

5 1 2.96

10 1 5.92

50 1 29.62

1 5 2.96

5 5 14.81

10 5 29.62

50 5 148.08

Safety Precautions
Always handle DG-041 and DMSO in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate personal protective equipment, including a lab coat, safety glasses, and

chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for DG-041 and DMSO for detailed safety and handling

information.

Visualized Workflow
The following diagram illustrates the workflow for preparing a DG-041 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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